Cas no 1009176-31-1 (N-(1-cyanocyclohexyl)-N-methyl-2-{[1-(propan-2-yl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}acetamide)

• Product Name: N-(1-cyanocyclohexyl)-N-methyl-2-{[1-(propan-2-yl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}acetamide
• CAS No: 1009176-31-1
• MF: C₁₄H₂₂N₆OS
• MW: 322.429080486298
• CID: 6156537
• PubChem ID: 24523202
• Update Time: 2025-05-21

N-(1-cyanocyclohexyl)-N-methyl-2-{[1-(propan-2-yl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26680403
• N-(1-cyanocyclohexyl)-N-methyl-2-{[1-(propan-2-yl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}acetamide
• 1009176-31-1
• AKOS001154616
• Z126409358

• Inchi： 1S/C14H22N6OS/c1-11(2)20-13(16-17-18-20)22-9-12(21)19(3)14(10-15)7-5-4-6-8-14/h11H,4-9H2,1-3H3
• InChI Key： YLBSOGJLVCNTAS-UHFFFAOYSA-N
• SMILES： S(C1=NN=NN1C(C)C)CC(N(C)C1(C#N)CCCCC1)=O

Computed Properties

• Exact Mass: 322.15758052g/mol
• Monoisotopic Mass: 322.15758052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 113Ų

Additional information on N-(1-cyanocyclohexyl)-N-methyl-2-{[1-(propan-2-yl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}acetamide

Research Briefing on N-(1-cyanocyclohexyl)-N-methyl-2-{[1-(propan-2-yl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}acetamide (CAS: 1009176-31-1)

The compound N-(1-cyanocyclohexyl)-N-methyl-2-{[1-(propan-2-yl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}acetamide (CAS: 1009176-31-1) has recently emerged as a molecule of significant interest in chemical biology and medicinal chemistry research. This structurally unique molecule combines several pharmacologically relevant features, including a cyanocyclohexyl moiety, a tetrazole ring system, and a thioacetamide linker, making it a promising candidate for further investigation in drug discovery programs.

Recent studies have focused on the synthetic optimization of this compound, with particular attention to its stereochemistry and purity profile. The isopropyl-substituted tetrazole ring system has been identified as a critical structural element contributing to both the compound's stability and its potential biological activity. Researchers have developed improved synthetic routes that allow for higher yields and better control of stereochemical outcomes, which is crucial for subsequent biological evaluation.

Preliminary pharmacological screening has revealed interesting activity profiles for this compound class. While full mechanism-of-action studies are still underway, early data suggest potential interactions with neurological targets, particularly in pathways related to neurodegenerative disorders. The presence of both hydrogen bond acceptor (tetrazole and nitrile) and donor (amide) groups in the molecule provides multiple points for potential target engagement, though the exact binding modalities remain to be fully elucidated.

From a drug development perspective, initial ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies indicate that the compound shows moderate metabolic stability and acceptable pharmacokinetic properties in preclinical models. The cyanocyclohexyl moiety appears to confer improved membrane permeability compared to similar compounds without this structural feature, while the tetrazole ring contributes to aqueous solubility - a combination that could prove advantageous for further optimization.

Current research efforts are exploring structure-activity relationships (SAR) around this scaffold, with modifications being made to various regions of the molecule to optimize potency and selectivity. Particular attention is being paid to the tetrazole substitution pattern and the nature of the cyclohexyl ring system. These studies are expected to provide valuable insights for the development of novel therapeutic agents targeting currently undrugged biological pathways.

The compound's patent landscape has seen recent activity, with several filings covering its synthesis methods, pharmaceutical compositions, and potential therapeutic applications. This intellectual property activity suggests growing commercial interest in this chemical scaffold and its derivatives.

Future research directions for this compound class include more detailed target identification studies, expanded preclinical evaluation in disease-relevant models, and further optimization of the lead structure to improve drug-like properties. The unique combination of structural features in this molecule continues to make it an intriguing subject for both academic and industrial research in chemical biology and medicinal chemistry.